ethyl 3-anilino-2-(anilinocarbonyl)acrylate

• IUPAC Name: ethyl (E)-3-anilino-2-(phenylcarbamoyl)prop-2-enoate
• InChI: InChI=1S/C18H18N2O3/c1-2-23-18(22)16(13-19-14-9-5-3-6-10-14)17(21)20-15-11-7-4-8-12-15/h3-13,19H,2H2,1H3,(H,20,21)/b16-13+
• InChI Key: WGCCVTUKUACERZ-DTQAZKPQSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=CC=CC=C1)C(=O)NC2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)/C(=C/NC1=CC=CC=C1)/C(=O)NC2=CC=CC=C2
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

Ethyl 3-anilino-2-(anilinocarbonyl)acrylate is a complex organic compound. It likely contains an acrylate group (-COOCH2CH3), which is a derivative of acrylic acid, attached to an aniline group (C6H5NH2), a derivative of ammonia where one hydrogen atom is replaced by a phenyl group.

Molecular Structure Analysis

The molecular structure would likely be planar around the acrylate group, with the aniline groups potentially adding some degree of non-planarity. The exact structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

As an acrylate, this compound could participate in various reactions. Acrylates are known to polymerize under the influence of heat, light, or a catalyst. The presence of aniline groups could also enable reactions at the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its acrylate and aniline groups. Acrylates generally have a sharp, irritating odor and can form polymers, while anilines are often used in the manufacture of dyes.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if used in a polymer, the compound could contribute to the properties of the resulting material.

Safety and Hazards

Like many acrylates and anilines, this compound should be handled with care. Acrylates can be irritating to the skin and eyes, and some are known to be respiratory sensitizers. Anilines can be toxic and possibly carcinogenic.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties, which could be influenced by factors such as its molecular structure and the presence of functional groups.